1-(4-Ethynylphenyl)pyrrolidine
Description
1-(4-Ethynylphenyl)pyrrolidine is a pyrrolidine derivative featuring an ethynylphenyl substituent at the 1-position of the pyrrolidine ring. The ethynyl group (–C≡C–) conjugated to the aromatic ring imparts unique electronic and steric properties, making this compound valuable in organic synthesis and medicinal chemistry. The compound’s structure allows for further functionalization, enabling tailored modifications for targeted biological or material science applications.
Properties
Molecular Formula |
C12H13N |
|---|---|
Molecular Weight |
171.24 g/mol |
IUPAC Name |
1-(4-ethynylphenyl)pyrrolidine |
InChI |
InChI=1S/C12H13N/c1-2-11-5-7-12(8-6-11)13-9-3-4-10-13/h1,5-8H,3-4,9-10H2 |
InChI Key |
RPVQIDCVZQHAKF-UHFFFAOYSA-N |
Canonical SMILES |
C#CC1=CC=C(C=C1)N2CCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Pyrrolidine derivatives vary significantly based on substituents, which dictate their physicochemical properties, reactivity, and applications. Below is a comparative analysis of 1-(4-Ethynylphenyl)pyrrolidine with structurally related compounds:
Structural and Functional Group Comparisons
*Calculated based on analogous structures.
Physicochemical Properties
Electronic Effects :
- Ethynyl groups (e.g., in 1-(4-Ethynylphenyl)pyrrolidine) enhance electron-withdrawing character, increasing reactivity in cross-coupling reactions compared to halogenated derivatives like 1-(3,5-Dibromophenyl)pyrrolidine .
- Sulfonyl groups (e.g., in 1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine) improve stability and electrophilicity, favoring nucleophilic substitution reactions .
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